Cas no 1160263-53-5 (8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160263-53-5
• MF: C₁₇H₁₁Cl₂NO
• MW: 316.181342363358
• MDL: MFCD03422815
• CID: 3042510
• PubChem ID: 46779437
• Update Time: 2025-10-29

8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride
• 4-quinolinecarbonyl chloride, 8-chloro-2-(3-methylphenyl)-
• BBL014724
• 8-Chloro-2-(m-tolyl)quinoline-4-carbonylchloride
• 1160263-53-5
• MFCD03422815
• ALBB-011054
• STL197133
• 8-Chloro-2-(m-tolyl)quinoline-4-carbonyl chloride
• VS-04551
• AKOS005172827

• MDL： MFCD03422815
• Inchi： 1S/C17H11Cl2NO/c1-10-4-2-5-11(8-10)15-9-13(17(19)21)12-6-3-7-14(18)16(12)20-15/h2-9H,1H3
• InChI Key： AABDNDWRGHXGKY-UHFFFAOYSA-N
• SMILES： C(Cl)(C1C2C(N=C(C3=CC=CC(C)=C3)C=1)=C(Cl)C=CC=2)=O

Computed Properties

• Exact Mass: 315.0217694g/mol
• Monoisotopic Mass: 315.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride

In-Depth Analysis of 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride (CAS 1160263-53-5): Properties, Applications, and Industry Trends

The compound 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride (CAS 1160263-53-5) is a specialized quinoline derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloroquinoline core and a reactive carbonyl chloride group, makes it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly focusing on this compound due to its potential in developing small-molecule inhibitors and fluorescence probes, aligning with the growing demand for precision therapeutics.

Recent studies highlight the role of 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride in catalysis and material science. Its electron-deficient quinoline scaffold facilitates cross-coupling reactions, a hot topic in green chemistry discussions. As industries prioritize sustainable synthesis methods, this compound’s compatibility with palladium-catalyzed reactions positions it as a candidate for eco-friendly manufacturing processes. Furthermore, its photophysical properties are being explored for OLED materials, addressing the surge in organic electronics research.

The stability and reactivity of CAS 1160263-53-5 under varying conditions have been extensively documented. Unlike conventional acyl chlorides, this derivative exhibits enhanced shelf-life due to steric hindrance from the 3-methylphenyl group—a feature frequently queried in chemical forums. Such characteristics reduce hydrolysis risks during storage, a practical advantage for laboratories optimizing high-throughput screening workflows. Analytical data (HPLC, NMR) confirm >98% purity in commercial batches, meeting stringent GMP standards for preclinical applications.

Emerging trends in drug discovery underscore the importance of heterocyclic building blocks like this quinoline derivative. Its structural motifs appear in investigational kinase inhibitors targeting oncology and inflammatory diseases—topics dominating biomedical literature searches. Patent analyses reveal its use in proprietary prodrug formulations, reflecting industry efforts to improve bioavailability of hydrophobic APIs. These applications resonate with the rising popularity of structure-activity relationship (SAR) studies among medicinal chemists.

From a commercial perspective, CAS 1160263-53-5 caters to niche markets in fine chemicals. Suppliers emphasize its role in custom synthesis services, responding to the demand for tailored intermediates in contract research organizations (CROs). Regulatory filings indicate compliance with REACH and TSCA guidelines, ensuring global accessibility. Interestingly, search engine data show growing queries for scalable production methods of such derivatives, highlighting industry needs for cost-effective routes.

Ongoing academic investigations explore the chemoenzymatic modification of this compound. Biocatalysis—a trending topic in synthetic biology—could enable selective derivatization of its carbonyl group under mild conditions. This aligns with the broader shift toward biobased chemistry, a frequently searched term in sustainability-focused research. Additionally, computational studies (DFT calculations) predict its utility in designing metal-organic frameworks (MOFs), expanding its potential beyond life sciences.

In analytical chemistry, 8-Chloro-2-(3-methylphenyl)quinoline-4-carbonyl chloride serves as a chromatographic reference for detecting trace impurities in related APIs. Its distinct UV absorption profile (λ_max ~340 nm) facilitates HPLC method development, a common challenge discussed in analytical method validation forums. Laboratories increasingly seek such well-characterized standards to comply with ICH Q2(R1) guidelines, reflecting tightened quality control requirements.

Future prospects for this compound may involve nanotechnology integrations. Preliminary research suggests its applicability in surface functionalization of nanoparticles—an area gaining traction in targeted drug delivery systems. As interdisciplinary approaches dominate modern research, CAS 1160263-53-5 exemplifies how classical organic intermediates adapt to cutting-edge scientific paradigms.